Dichloro(phenyl)[3-(trifluoromethyl)phenyl]silane

Specification

• CAS No.: 700847-56-9
• Molecular Formula: C13H9Cl2F3Si
• Molecular Weight: 321.19 g/mol
• IUPAC Name: dichloro-phenyl-[3-(trifluoromethyl)phenyl]silane
• Standard InChI: InChI=1S/C13H9Cl2F3Si/c14-19(15,11-6-2-1-3-7-11)12-8-4-5-10(9-12)13(16,17)18/h1-9H
• Standard InChI Key: WRKXSYSPBRYGRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Si](C2=CC=CC(=C2)C(F)(F)F)(Cl)Cl

Introduction

Dichloro(phenyl)[3-(trifluoromethyl)phenyl]silane is an organosilicon compound characterized by the presence of two chlorine atoms, a phenyl group, and a 3-(trifluoromethyl)phenyl group attached to a silicon atom. It is part of a broader class of silanes often utilized in organic synthesis, materials science, and surface modification due to their reactivity and functional versatility.

Synthesis

The synthesis of Dichloro(phenyl)[3-(trifluoromethyl)phenyl]silane typically involves:

• Starting Materials: A precursor such as trichlorosilane or phenylchlorosilane.

• Reaction with Organolithium or Grignard Reagents: A 3-(trifluoromethyl)phenyl Grignard reagent or lithium reagent reacts with phenylchlorosilane under controlled conditions.

• Purification: The product is purified through distillation or recrystallization.

This synthetic route ensures high yields and purity, making it suitable for industrial applications.

Applications

Dichloro(phenyl)[3-(trifluoromethyl)phenyl]silane finds uses in various fields:

• Organic Synthesis: Acts as a precursor for functionalized silanes and siloxanes.

• Material Science: Used in modifying surfaces to impart hydrophobicity or chemical resistance.

• Pharmaceuticals: Potential intermediate in synthesizing bioactive compounds.

Physical and Spectroscopic Data

Property	Value/Observation
Boiling Point	Estimated at ~300°C under reduced pressure
Solubility	Soluble in non-polar organic solvents
NMR Spectroscopy	Distinct peaks corresponding to phenyl and trifluoromethyl groups
IR Spectroscopy	Characteristic Si-Cl stretching vibrations observed around 500–600 cm$^{-1}$

Safety Considerations

As with many organosilicon compounds, Dichloro(phenyl)[3-(trifluoromethyl)phenyl]silane must be handled with care:

• Toxicity: The compound can be harmful if inhaled or comes into contact with skin.

• Reactivity: Reacts with water to release hydrochloric acid (HCl), requiring storage under anhydrous conditions.

• Personal Protective Equipment (PPE): Gloves, goggles, and lab coats are essential when handling this compound.